Cas no 2639447-75-7 (4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1))

• Product Name: 4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1)
• CAS No: 2639447-75-7
• MF: C₁₀H₁₁ClN₂O
• MW: 210.66014122963
• CID: 5458068
• PubChem ID: 155970814
• Update Time: 2025-05-23

4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• (5-phenyl-1,3-oxazol-4-yl)methanamine hydrochloride
• 2639447-75-7
• Z2310679435
• 1-(5-PHENYL-1,3-OXAZOL-4-YL)METHANAMINE HCL
• AT26765
• EN300-7424806
• 4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1)

• Inchi： 1S/C10H10N2O.ClH/c11-6-9-10(13-7-12-9)8-4-2-1-3-5-8;/h1-5,7H,6,11H2;1H
• InChI Key： VVCNLXSJEQXAGK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=C(CN)N=C1.[H]Cl

Computed Properties

• Exact Mass: 210.0559907g/mol
• Monoisotopic Mass: 210.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 157
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on 4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1)

Comprehensive Overview of 4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1) (CAS No. 2639447-75-7)

4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1) (CAS No. 2639447-75-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxazole core and phenyl substitution, is widely studied for its potential applications in drug discovery and material science. The hydrochloride salt form enhances its solubility, making it particularly valuable in synthetic chemistry and biological assays.

The structural features of 4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1) include a five-membered oxazole ring, which is a heterocyclic moiety known for its electron-rich properties and versatility in medicinal chemistry. The presence of a phenyl group at the 5-position further modulates its electronic and steric properties, enabling interactions with various biological targets. Researchers are increasingly exploring this compound for its role in designing small-molecule inhibitors and ligands for therapeutic applications.

In recent years, the demand for heterocyclic compounds like 4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1) has surged due to their relevance in addressing modern healthcare challenges. For instance, the compound's potential in targeting protein-protein interactions (PPIs) and enzyme modulation aligns with current trends in precision medicine and personalized therapeutics. Its applications extend to areas such as neurodegenerative disease research and cancer therapy, where heterocyclic scaffolds are pivotal.

From a synthetic perspective, CAS No. 2639447-75-7 is often utilized as a building block in multi-step organic synthesis. Its amine functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability makes it a valuable tool for drug discovery programs aiming to identify novel bioactive molecules. Additionally, its stability under various conditions ensures reliable performance in catalytic reactions and ligand design.

The growing interest in 4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1) is also reflected in its frequent mention in scientific literature and patent filings. Researchers are investigating its potential as a scaffold for developing antiviral agents and anti-inflammatory drugs, particularly in light of recent global health crises. Its mechanism of action, often linked to receptor binding and signal transduction, positions it as a promising candidate for next-generation therapeutics.

For those seeking detailed spectroscopic data or synthetic protocols involving CAS No. 2639447-75-7, numerous resources are available in open-access journals and chemical databases. The compound's NMR spectra, HPLC purity, and crystallographic data are often cited to ensure reproducibility in research. Furthermore, its compatibility with green chemistry principles underscores its relevance in sustainable pharmaceutical manufacturing.

In conclusion, 4-Oxazolemethanamine, 5-phenyl-, hydrochloride (1:1) (CAS No. 2639447-75-7) represents a critical asset in modern chemical and biomedical research. Its multifaceted applications, from drug development to material science, highlight its importance in advancing scientific innovation. As the field of medicinal chemistry continues to evolve, this compound is poised to play an even greater role in addressing unmet medical needs and driving technological progress.